2,4-Diethyl 5-(4-fluorobenzamido)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 5-[(4-fluorobenzoyl)amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C18H18FNO5S/c1-4-24-17(22)13-10(3)14(18(23)25-5-2)26-16(13)20-15(21)11-6-8-12(19)9-7-11/h6-9H,4-5H2,1-3H3,(H,20,21)
• InChI Key: AYWHFJFYNWKVPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H18FNO5S
• Molecular Weight: 379.4 g/mol

Description

2,4-Diethyl 5-(4-fluorobenzamido)-3-methylthiophene-2,4-dicarboxylate, commonly known as 'Fub-amb' is a synthetic cannabinoid that has gained popularity in the research community due to its unique chemical structure and potential therapeutic applications.

Scientific Research Applications

Antimicrobial Properties

Research on compounds structurally related to 2,4-Diethyl 5-(4-fluorobenzamido)-3-methylthiophene-2,4-dicarboxylate, such as fluorobenzamides containing thiazole and thiazolidine rings, has shown promising antimicrobial properties. These compounds, synthesized through both conventional and microwave methods, were tested against various bacterial and fungal strains. The presence of a fluorine atom in the benzoyl group was crucial for enhancing the antimicrobial activity, with some compounds showing minimum inhibitory concentrations (MIC) as low as 12.5 μg/mL against certain bacterial strains (Desai, Rajpara, & Joshi, 2013).

Synthesis and Chemical Properties

The synthesis and unique properties of compounds related to 2,4-Diethyl 5-(4-fluorobenzamido)-3-methylthiophene-2,4-dicarboxylate have been extensively studied. For example, the synthesis of 4,8-Bis[bis(diethylamino)methylene]-1,2,3,5,6,7-hexaselenacyclooctane demonstrated the behavior of related compounds as 2,2-bis(diethylamino)-2-ethylium-1-diselenocarboxylate towards various reagents, showcasing the versatility and reactivity of such structures (Nakayama, Akiyama, Sugihara, & Nishio, 1998).

Polymer Synthesis

Novel aromatic polyimides have been synthesized using related diamines, demonstrating the potential of such chemical structures in the development of new materials. These polyimides exhibit a range of properties, including solubility in common organic solvents and high thermal degradation temperatures, making them suitable for various industrial applications (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Photovoltaic Applications

The design and synthesis of semiconducting polymers incorporating thiophene- and benzothiophene-substituted structures have shown promise in the field of organic photovoltaics. For instance, a polymer based on thieno[3,2-b]thiophene-substituted benzo[1,2-b:4,5-b']dithiophene demonstrated high hole mobility and efficient photovoltaic performance, highlighting the potential of such chemical structures in the development of high-performance solar cells (Kim, Song, Kim, Kang, Shin, & Hwang, 2014).